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Introduction

ADX71441 is a novel, selective positive allosteric modulator (PAM) of the y-aminobutyric acid
type B (GABA-B) receptor.[1][2] As a PAM, ADX71441 does not activate the GABA-B receptor
directly but potentiates the effect of the endogenous ligand, GABA.[3][4] This mechanism offers
a potential advantage over direct orthosteric agonists like baclofen, aiming for similar
therapeutic effects with a reduced side-effect profile, such as sedation or tolerance.[4]
Preclinical studies have demonstrated the efficacy of ADX71441 in reducing alcohol
consumption and preventing relapse-like behaviors in various rodent models of alcohol use
disorder (AUD). These findings suggest that ADX71441 is a promising candidate for the
treatment of alcoholism.

Mechanism of Action

The GABA-B receptor is a G-protein coupled receptor that mediates inhibitory
neurotransmission. Activation of GABA-B receptors, located on presynaptic and postsynaptic
terminals, leads to a reduction in neuronal excitability. The mesolimbic dopamine system,
originating in the ventral tegmental area (VTA) and projecting to the nucleus accumbens (NAc),
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is crucial for mediating the reinforcing properties of alcohol. By enhancing GABAergic inhibition
in these and other related brain circuits, ADX71441 can modulate the reinforcing and
motivational aspects of alcohol consumption. Specifically, ADX71441 has been shown to
decrease c-Fos expression—a marker of neuronal activation—in the nucleus accumbens shell,
dorsal raphe nucleus, and medial prefrontal cortex during stress-induced reinstatement of
alcohol seeking.
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Caption: Mechanism of ADX71441 as a GABA-B Positive Allosteric Modulator.

Quantitative Data Summary

The efficacy of ADX71441 has been evaluated in several well-validated rodent models of
alcohol consumption and relapse. The data below summarizes the key findings.

Table 1: Effect of ADX71441 on Binge-Like and Chronic Alcohol Drinking in Mice
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Model Species Doses (Route) Key Findings Reference

Dose-
dependently and
significantly
o reduced binge-
Drinking-in-the- ] 3, 10, 30 mg/kg )
C57BL/6J Mice like ethanol
Dark (DID) (p.0.) )
intake at 10 and
30 mg/kg doses.
No effect on

water intake.

Dose-
dependently
suppressed
excessive
alcohol intake,
achieving up to a

Intermittent ) 3,10, 17 mg/kg )
C57BL/6J Mice 70% reduction at

Access (1A) (p.o.) 17 mg/kg. The
effect was long-
lasting, present
for the entire 24-
hour access

period.

Table 2: Effect of ADX71441 on Operant Alcohol Self-Administration and Relapse in Rats
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Model

Species Doses (Route)

Key Findings Reference

Operant Self-

Administration

Wistar Rats 1, 3,10, 30

(Non-dependent)  mg/kg (i.p.)

Dose-
dependently
decreased
alcohol self-
administration. A
dose of 10 mg/kg
reduced
responding by
over 80%.

Operant Self-

Administration

Wistar Rats
(Alcohol-
dependent)

1,3,10,30
mg/kg (i.p.)

Dose-
dependently
decreased
alcohol self-
administration
with higher
potency
observed in
dependent rats
compared to
non-dependent

rats.

Cue-Induced

Reinstatement

) Not specified, but
Wistar Rats _
effective

Blocked
reinstatement of
alcohol-seeking
behavior
triggered by
alcohol-

associated cues.

Stress-Induced

Reinstatement

Wistar Rats 3 mg/kg (i.p.)

Blocked
reinstatement of
alcohol-seeking
behavior
triggered by
footshock stress.
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Experimental Protocols

Detailed protocols for key models used to evaluate ADX71441 are provided below.
1. Protocol: Drinking-in-the-Dark (DID) Model of Binge-Like Drinking

This model is used to induce high levels of voluntary alcohol consumption in a short period,
mimicking human binge-drinking behavior.

e Objective: To assess the effect of ADX71441 on binge-like ethanol intake.
e Animals: Male C57BL/6J mice.

e Materials: Standard mouse housing, two drinking bottles (one for water, one for 20% v/v
ethanol), ADX71441, vehicle (e.g., 1% Carboxymethylcellulose - CMC).

e Procedure:

o Habituation: Single-house mice and habituate them to handling and vehicle injections (p.o.
gavage) for several days.

o DID Sessions: Three hours into the dark cycle, replace the water bottle with a bottle
containing 20% ethanol for a period of 2 to 4 hours. This is typically done for three
consecutive days.

o Drug Administration: On the fourth day, administer ADX71441 (e.g., 3, 10, 30 mg/kg, p.o.)
or vehicle 30 minutes before the start of the ethanol access period.

o Measurement: Record the volume of ethanol and water consumed at regular intervals
(e.g., every hour) during the 4-hour session. Calculate intake in g/kg of body weight.

o Data Analysis: Analyze ethanol intake (g/kg) using ANOVA, with drug dose as the
independent variable. Follow up with post hoc tests to compare individual doses to the
vehicle control.

2. Protocol: Intermittent Access (IA) Model of Chronic Excessive Drinking
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This two-bottle choice paradigm generates a pattern of escalating, excessive alcohol
consumption that models long-term heavy drinking.

» Objective: To evaluate the effect of ADX71441 on long-term, excessive alcohol intake.
e Animals: Male C57BL/6J mice.

o Materials: Standard mouse housing, two drinking bottles, 20% v/v ethanol, ADX71441,
vehicle (1% CMC).

e Procedure:

o |A Induction: Grant mice 24-hour access to one bottle of 20% ethanol and one bottle of
water, every other day, for a period of 4 weeks. On the intervening days, only water is
available.

o Baseline: Monitor ethanol and water intake to confirm the development of excessive
drinking.

o Drug Administration: After the 4-week induction period, administer a single dose of
ADX71441 (e.g., 3, 10, 17 mg/kg, p.o.) or vehicle 30 minutes prior to the start of a 24-hour
ethanol access session.

o Measurement: Measure fluid consumption over the 24-hour period.

o Data Analysis: Use ANOVA to compare the total ethanol intake (g/kg/24h) between different
treatment groups.
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Caption: Experimental workflows for DID and IA alcohol drinking models.

3. Protocol: Operant Alcohol Self-Administration and Reinstatement

This protocol assesses the motivation to work for alcohol and models the relapse to alcohol-
seeking behavior.

¢ Objective: To determine if ADX71441 reduces the motivation to self-administer alcohol and
prevents relapse.

¢ Animals: Male Wistar rats.
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o Materials: Operant conditioning chambers equipped with two levers, a cue light, and a liquid
dispenser; 20% v/v ethanol;, ADX71441; vehicle; footshock generator (for stress-induced
reinstatement).

e Procedure:

o Training: Train rats to press an "active" lever to receive a small amount of 20% ethanol
reinforcement on a fixed-ratio (e.g., FR2) schedule. Presses on an "inactive" lever are
recorded but have no consequence. Sessions are typically 30 minutes long.

o Stable Baseline: Continue training until rats show stable responding for ethanol.

o Self-Administration Test: Administer ADX71441 (e.g., 1, 3, 10, 30 mg/kg, i.p.) or vehicle
prior to the start of a self-administration session to test its effect on alcohol intake.

o Extinction: After establishing a stable baseline, begin extinction sessions where active
lever presses no longer deliver ethanol or its associated cues. Continue until responding is
significantly reduced.

o Reinstatement Test (Relapse):

» Cue-Induced: Present the alcohol-associated cues (e.g., cue light) non-contingently at
the start of the session to trigger reinstatement of lever pressing. Administer ADX71441
or vehicle beforehand.

» Stress-Induced: Expose rats to a mild, intermittent footshock stressor immediately
before the session. Administer ADX71441 or vehicle prior to the stressor.

o Measurement: Record the number of active and inactive lever presses throughout all
phases.

o Data Analysis: Use repeated-measures ANOVA to analyze the number of active lever
presses during self-administration and reinstatement tests.
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Operant Self-Administration & Reinstatement Workflow
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Caption: Workflow for operant self-administration and reinstatement studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: ADX71441 in Alcohol Self-
Administration Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664386/docs#application-notes-adx71441-in-
alcohol-self-administration-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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